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Compound of Interest

Compound Name: Ethyl cyclopropanecarboxylate

Cat. No.: B132449

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
ethyl cyclopropanecarboxylate, an important reagent in organic synthesis. The information is
presented to support research, development, and quality control activities.

Quantitative Physical Properties

The key physical properties of ethyl cyclopropanecarboxylate are summarized in the table
below for easy reference and comparison.
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Property Value Units Conditions
Molecular Formula C6H1002

Molecular Weight 114.14 g/mol

Boiling Point 129-134 °C (lit.)

Density 0.96 g/mL at 25 °C (lit.)
Refractive Index 1.420 - n20/D (lit.)
Flash Point 18 °C (closed cup)
Solubility Not miscible in water

Colorless to light
Appearance o
yellow clear liquid

Experimental Protocols for Property Determination

Detailed methodologies for determining the key physical properties of ethyl
cyclopropanecarboxylate are outlined below. These protocols are based on standard
laboratory practices.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, a micro-boiling point determination is a suitable method.

[1]

Apparatus:

e Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Heating apparatus (e.g., oil bath or heating block)

 Stirrer (if using an oil bath)
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Procedure:

Place a few milliliters of ethyl cyclopropanecarboxylate into the small test tube.

 Invert the sealed capillary tube and place it into the test tube with the open end submerged
in the liquid.

o Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with the
bottom of the test tube.

e Immerse the assembly into the heating bath.

o Heat the bath gently and observe the capillary tube. A slow stream of bubbles will emerge as
the air trapped inside expands.

o Continue heating until a rapid and continuous stream of bubbles is observed from the
capillary tube. This indicates that the liquid has reached its boiling point.

o Record the temperature at which the rapid stream of bubbles is observed. This is the boiling
point of the liquid.[1]

o Forincreased accuracy, the determination can be repeated, and the average value taken.

Density is the mass per unit volume of a substance. A straightforward method for determining
the density of a liquid involves measuring the mass of a known volume.[2][3]

Apparatus:

o Graduated cylinder or pycnometer (density bottle)

e Analytical balance

Procedure:

e Measure the mass of a clean, dry graduated cylinder or pycnometer (m1).

o Add a known volume (V) of ethyl cyclopropanecarboxylate to the graduated cylinder or fill
the pycnometer to its calibrated volume.
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Measure the combined mass of the container and the liquid (m2).

The mass of the liquid (m) is calculated as m = m2 - m1.

The density (p) is then calculated using the formula: p = m / V.[2]

Ensure all measurements are made at a constant, recorded temperature, as density is
temperature-dependent.

The refractive index of a substance is a dimensionless number that describes how light
propagates through that medium. It is a characteristic property and can be used to identify and
assess the purity of a substance.

Apparatus:
o Abbe refractometer or a digital refractometer
Procedure:

» Calibrate the refractometer using a standard sample with a known refractive index (e.g.,
distilled water).

e Ensure the prism of the refractometer is clean and dry.
o Place a few drops of ethyl cyclopropanecarboxylate onto the prism.

o Close the prism and allow the sample to equilibrate to the instrument's temperature (typically
20°C).

o Look through the eyepiece (for an Abbe refractometer) or read the digital display to obtain
the refractive index reading.

e The reading should be taken at the D-line of sodium (589 nm), which is standard.
e Clean the prism thoroughly after the measurement.

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.[4]
A gualitative assessment of the solubility of ethyl cyclopropanecarboxylate in water can be
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performed as follows.

Apparatus:

e Test tube

» Pipettes or droppers

e Vortex mixer or shaker

Procedure:

e Add a known volume of distilled water (e.g., 5 mL) to a test tube.

e Add a small, known volume of ethyl cyclopropanecarboxylate (e.g., 0.5 mL) to the test
tube.

o Stopper the test tube and shake vigorously for a set period (e.g., 1-2 minutes).

» Allow the mixture to stand and observe. If two distinct layers form, the substance is
considered immiscible or not soluble in water.[5] If a single, clear phase results, the
substance is soluble. The formation of a cloudy or emulsified mixture may indicate partial
solubility.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of ethyl cyclopropanecarboxylate.
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Sample Preparation

Obtain Ethyl Cyclopropanecarboxylate Sample
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Caption: Experimental workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethyl Cyclopropanecarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b132449#physical-properties-of-ethyl-
cyclopropanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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